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Compound of Interest

Compound Name:
3-(Chlorosulfonyl)-4-

methoxybenzoic acid

CAS No.: 50803-29-7

Cat. No.: B1587561

Get Quote

CAS Number: 50803-29-7 Molecular Formula: C₈H₇ClO₅S Molecular Weight: 250.66 g/mol

IUPAC Name: 3-(Chlorosulfonyl)-4-methoxybenzoic acid[1][2]

Part 1: Molecular Architecture & Electronic Theory
Electronic Structure & Reactivity Indices
The unique reactivity of 3-(chlorosulfonyl)-4-methoxybenzoic acid arises from the interplay

between the electron-donating methoxy group (-OCH₃) and the strongly electron-withdrawing

chlorosulfonyl group (-SO₂Cl) and carboxylic acid (-COOH).

Hammett Electronic Effects: The methoxy group at position 4 exerts a strong resonance

donating effect (

), significantly enriching the

-electron density of the aromatic ring. However, the chlorosulfonyl group at position 3 is a
potent electron-withdrawing group (
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), creating a localized electrophilic center at the sulfur atom.

Frontier Molecular Orbitals (FMO):

LUMO (Lowest Unoccupied Molecular Orbital): Concentrated primarily on the sulfur atom

of the -SO₂Cl group. This dictates that nucleophilic attack (e.g., by amines) will occur

preferentially at the sulfonyl center rather than the carbonyl carbon of the carboxylic acid.

HOMO (Highest Occupied Molecular Orbital): Distributed across the aromatic ring,

modulated by the methoxy oxygen lone pairs.

Chemoselectivity Principles
The molecule possesses two electrophilic sites. Theoretical modeling and empirical data

establish a clear hierarchy of reactivity:

Sulfonyl Chloride (-SO₂Cl): Highly reactive toward nucleophiles (amines, alcohols) via an

-like mechanism at sulfur. The leaving group ability of chloride (

) combined with the high positive character of sulfur makes this the primary reaction site.

Carboxylic Acid (-COOH): Significantly less reactive toward nucleophilic substitution without

prior activation (e.g., conversion to acid chloride or coupling agents).

Implication for Synthesis: Derivatization strategies can selectively target the sulfonamide

formation while leaving the carboxylic acid intact for subsequent transformations.

Part 2: Physicochemical Profile
The following data summarizes the physical and chemical properties derived from experimental

benchmarks and predictive modeling (ACD/Labs, EPI Suite).
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Property Value / Range Note

Appearance
White to off-white crystalline

solid
Hygroscopic

Melting Point 175°C – 180°C (Predicted) Decomposes upon melting

Boiling Point ~428°C (at 760 mmHg) Theoretical extrapolation

Density 1.56 ± 0.1 g/cm³
High density due to

sulfur/chlorine

pKa (Acid) 3.8 – 4.0 (COOH)
Slightly stronger than p-anisic

acid due to -SO₂Cl

LogP 1.85 (Predicted) Moderate lipophilicity

Solubility
Soluble in DMSO, DMF,

EtOAc; Hydrolyzes in Water
Moisture Sensitive

Part 3: Synthetic Utility & Reactivity Pathways
The following diagram illustrates the divergent reactivity pathways available to this scaffold.

The "Chemoselective Node" highlights the ability to differentiate between the sulfonyl and

carbonyl centers.
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Figure 1: Chemoselective reactivity pathways. Note the high selectivity for amine coupling at

the sulfonyl group.
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Part 4: Experimental Protocols
Synthesis of 3-(Chlorosulfonyl)-4-methoxybenzoic Acid
Objective: Preparation from p-anisic acid via electrophilic aromatic substitution. Scale:

Laboratory (10g – 50g scale).

Reagents:

4-Methoxybenzoic acid (p-Anisic acid) [CAS: 100-09-4][3]

Chlorosulfonic acid (

) [Excess, acts as solvent & reagent]

Thionyl chloride (

) [Optional, for activating COOH if bis-chloride is desired]

Protocol:

Setup: Equip a 250 mL 3-neck round-bottom flask with a mechanical stirrer, a pressure-

equalizing addition funnel, and a gas outlet connected to a dilute NaOH scrubber (to

neutralize HCl gas).

Charging: Charge Chlorosulfonic acid (5.0 equiv) into the flask. Cool to 0–5°C using an ice-

salt bath.

Addition: Slowly add p-Anisic acid (1.0 equiv) portion-wise over 30 minutes. Critical: Maintain

temperature <10°C to prevent uncontrolled exotherms.

Reaction: Remove the ice bath. Allow the mixture to warm to room temperature, then heat to

60°C for 2–3 hours. The evolution of HCl gas indicates reaction progress.

Quench (Hazardous Step): Cool the reaction mixture to room temperature. Pour the reaction

mass slowly and carefully onto crushed ice (10x weight of acid) with vigorous stirring.

Safety Note: This step is highly exothermic. Do not add ice to the acid; always add acid to

ice.
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Isolation: The product precipitates as a white/off-white solid. Filter immediately using a

sintered glass funnel.

Purification: Wash the filter cake with ice-cold water (3x) to remove residual sulfuric acid. Dry

under high vacuum over

. Do not heat while wet to avoid hydrolysis.

Handling & Stability
Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen).

Stability: The compound hydrolyzes rapidly in moist air to form the sulfonic acid derivative.

Monitoring: Check purity via HPLC (dry solvent system) or ¹H-NMR (in DMSO-d₆ or CDCl₃).

NMR Diagnostic: Look for the disappearance of the carboxylic proton if esterified, or shifts

in the aromatic region relative to p-anisic acid (deshielding at pos. 2 due to SO₂Cl).

Part 5: Synthesis Workflow Visualization
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Figure 2: Step-by-step synthesis workflow for the chlorosulfonation of p-anisic acid.

References
Bentley, T. W. (2008).[4] "Structural Effects on the Solvolytic Reactivity of Carboxylic and

Sulfonic Acid Chlorides." Journal of Organic Chemistry, 73(16), 6251-6257.[4] Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1587561/docs?utm_src=pdf-body-img#theoretical-practical-guide-3-chlorosulfonyl-4-methoxybenzoic-acid
https://pubmed.ncbi.nlm.nih.gov/18630963/
https://pubmed.ncbi.nlm.nih.gov/18630963/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjo800841g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587561?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shah, M. S., et al. (1930). "Chlorosulfonation of Benzoic Acid Derivatives." Journal of the
Chemical Society, 1293.

National Center for Biotechnology Information (NCBI). PubChem Compound Summary for

CID 169982 (Related: 3-chloro-4-methoxybenzoic acid). Link

ChemSrc. (2025). "3-(Chlorosulfonyl)-4-methoxybenzoic acid CAS 50803-29-7

Properties." Link

Sigma-Aldrich. "Product Specification: 4-(Chlorosulfonyl)benzoic acid."[5] (Used for

comparative physicochemical benchmarking). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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